Cas no 2229191-18-6 (2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid)

• Product Name: 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid
• CAS No: 2229191-18-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6008548
• PubChem ID: 165613478
• Update Time: 2025-06-14

2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid
• 2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]-2-oxoacetic acid
• 2229191-18-6
• EN300-1738310

• Inchi： 1S/C9H12N2O3/c1-6(2)5-11-7(3-4-10-11)8(12)9(13)14/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： OZVQQTPQGMMOSU-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid

Comprehensive Overview of 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid (CAS No. 2229191-18-6)

The compound 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid (CAS No. 2229191-18-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and an oxoacetic acid moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets. The compound’s CAS number 2229191-18-6 is often searched in scientific databases, reflecting its growing relevance in industrial and academic settings.

One of the key reasons for the popularity of 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid is its role in the development of novel small-molecule therapeutics. Recent trends in the pharmaceutical industry highlight a surge in demand for heterocyclic compounds, especially those containing pyrazole derivatives, due to their diverse pharmacological properties. This compound’s structural features align with current research into anti-inflammatory and metabolic disorder treatments, making it a focal point for medicinal chemists. Online searches for terms like "pyrazole-based drug candidates" and "oxoacetic acid applications" underscore its importance in modern drug design.

In addition to its pharmaceutical potential, CAS No. 2229191-18-6 is also explored in agrochemical formulations. The 2-methylpropyl group enhances the compound’s lipophilicity, which is crucial for improving the bioavailability of agrochemicals. This attribute has led to investigations into its use as a pesticide intermediate or herbicide adjuvant, addressing global concerns about sustainable agriculture. Queries such as "pyrazole derivatives in crop protection" and "eco-friendly agrochemicals" frequently appear in search engines, reflecting the compound’s alignment with environmentally conscious innovations.

The synthesis and characterization of 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid involve advanced techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and stability, which are critical for industrial-scale production. Laboratories worldwide are optimizing synthetic routes to improve yield and reduce costs, as evidenced by the rising number of patents referencing CAS 2229191-18-6. Searches for "HPLC analysis of pyrazole compounds" and "scalable synthesis of heterocycles" highlight the technical challenges and opportunities associated with this molecule.

From a commercial perspective, 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from pharmaceutical and agrochemical sectors. Its CAS number 2229191-18-6 serves as a unique identifier, streamlining procurement processes for research institutions and corporations. Online discussions often revolve around topics like "bulk suppliers of pyrazole intermediates" and "custom synthesis services," indicating its economic significance.

In summary, 2-1-(2-methylpropyl)-1H-pyrazol-5-yl-2-oxoacetic acid (CAS No. 2229191-18-6) represents a compelling case study in the intersection of chemistry and industry. Its multifaceted applications, from drug development to sustainable agriculture, position it as a valuable asset in scientific and commercial domains. As research continues to uncover new uses for this compound, its prominence in both literature and search engine queries is expected to grow, solidifying its status as a key player in modern chemical innovation.